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Compound of Interest

Compound Name: 2-Hydroxyphenylacetic acid

Cat. No.: B019472

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 2-Hydroxyphenylacetic acid. It
outlines the necessary personal protective equipment (PPE), handling procedures, emergency
protocols, and disposal plans to ensure a safe laboratory environment.

Chemical Identification and Hazards

Chemical Name: 2-Hydroxyphenylacetic acid

e Synonyms: o-Hydroxyphenylacetic acid, Benzeneacetic acid, 2-hydroxy-[1]
e CAS Number: 614-75-5[1]

o Appearance: Beige or light red powder[2][3]

o Primary Hazards: Causes skin, eye, and respiratory tract irritation[1][2][4]. May be harmful if
swallowed or inhaled[4].

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2-
Hydroxyphenylacetic acid. This is based on the identified hazards and standard laboratory
safety protocols.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b019472?utm_src=pdf-interest
https://www.benchchem.com/product/b019472?utm_src=pdf-body
https://www.benchchem.com/product/b019472?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13924&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13924&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/45946.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13924~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:09:47~~2-Hydroxyphenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA13924&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/45946.pdf
https://westliberty.edu/health-and-safety/files/2013/03/2-Hydroxyphenylacetic-Acid.pdf
https://westliberty.edu/health-and-safety/files/2013/03/2-Hydroxyphenylacetic-Acid.pdf
https://www.benchchem.com/product/b019472?utm_src=pdf-body
https://www.benchchem.com/product/b019472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[5] Double
gloving is a best practice, with
one cuff under the gown and
the second over.[6] Gloves
should be changed every 30
minutes or immediately if
contaminated, punctured, or
torn.[6][7]

Eyes/Face

Safety goggles or a face shield

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2][8] Safety
glasses with side shields are
not sufficient.[6] A face shield
offers a fuller range of

protection against splashes.[7]

Body

Protective clothing/laboratory

coat

A disposable gown made of a
material resistant to chemical
permeation, such as
polyethylene-coated
polypropylene, is required.[5]
Gowns should have a closed
front, long sleeves, and tight-
fitting cuffs.[6][7]

Respiratory

N95 or higher-rated respirator

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[2][8] A fit-
tested N95 respirator is
necessary to protect against

airborne particles.[6]
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Operational and Disposal Plans

Handling and Storage:

» Ventilation: Always handle 2-Hydroxyphenylacetic acid in a well-ventilated area, preferably
within a chemical fume hood, to keep airborne concentrations low.[2]

» Hygiene: Wash hands thoroughly after handling.[1][2] Avoid contact with eyes, skin, and
clothing.[1][2] Do not eat, drink, or smoke in areas where the chemical is handled.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as bases, acid anhydrides, acid chlorides, and oxidizing
agents.[1][2]

Spill Management:
o Evacuate and Alert: Clear the area of all personnel and alert others to the spill.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[2][8]

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

e Waste: Dispose of all contaminated materials as hazardous waste.
Disposal:

» Dispose of 2-Hydroxyphenylacetic acid and any contaminated materials in accordance
with local, state, and federal regulations.

e Do not empty into drains.[1]

o Contact a licensed professional waste disposal service for proper disposal.[4]

Emergency Procedures
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Get medical aid immediately.[2]

 Inhalation: Move the person to fresh air.[2][9] If breathing is difficult, give oxygen.[2] If not
breathing, give artificial respiration.[4] Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious
person.[4] Get medical aid immediately.[2]

Visual Workflow for Handling 2-
Hydroxyphenylacetic Acid

The following diagrams illustrate the standard operating procedure for handling and in case of
an accidental spill of 2-Hydroxyphenylacetic acid.
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Workflow for Handling 2-Hydroxyphenylacetic Acid
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Caption: Standard operating procedure for handling 2-Hydroxyphenylacetic acid.
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Spill Response for 2-Hydroxyphenylacetic Acid
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Caption: Emergency response workflow for a 2-Hydroxyphenylacetic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Hydroxyphenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019472#personal-protective-equipment-for-handling-
2-hydroxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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